Cas no 2138436-99-2 (2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138436-99-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6540889
• PubChem ID: 165460689
• Update Time: 2025-07-21

2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2138436-99-2
• EN300-731875

• Inchi： 1S/C13H23N3/c1-3-6-11-10-16-9-5-8-14-12(7-4-2)13(16)15-11/h10,12,14H,3-9H2,1-2H3
• InChI Key： LEZWONZDJBKTLU-UHFFFAOYSA-N
• SMILES： N12C=C(CCC)N=C1C(CCC)NCCC2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Professional Introduction to 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138436-99-2)

2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, identified by the CAS number 2138436-99-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the imidazodiazepine class, a subclass of diazepines characterized by the presence of both imidazole and diazepine moieties in their molecular framework. The dipropyl substituents at the 2- and 9-positions contribute to the unique electronic and steric properties of this molecule, making it a promising candidate for further investigation in drug discovery and development.

The imidazodiazepine scaffold is known for its potential biological activity, particularly in modulating central nervous system (CNS) functions. The 5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine core structure suggests a high degree of conformational flexibility, which can be exploited to interact with various biological targets. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with enzymes and receptors relevant to neurological disorders.

In the context of modern drug design, 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents an intriguing example of how structural modifications can influence pharmacological properties. The propyl groups not only enhance lipophilicity but also introduce steric hindrance that can fine-tune receptor binding. This balance is crucial for achieving both efficacy and selectivity in therapeutic applications. Studies have shown that derivatives of this class exhibit potential as scaffolds for developing treatments against conditions such as anxiety disorders and neurodegenerative diseases.

Recent research has highlighted the importance of imidazodiazepines in exploring novel pharmacological pathways. For instance, modifications at the 2- and 9-positions have been shown to modulate the GABAergic system—a key regulator of neuronal excitability. The dipropyl-substituted imidazodiazepine (CAS No. 2138436-99-2) has been investigated for its ability to interact with benzodiazepine receptors without exhibiting excessive sedation or tolerance development. This makes it a particularly attractive candidate for further optimization as a potential therapeutic agent.

The synthesis of 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the complex heterocyclic framework.

From a biochemical perspective,imidazo[1,2-a][1,4]diazepines are known for their ability to modulate various enzymatic pathways. Preliminary studies on CAS No. 2138436-99-2 suggest that it may interfere with enzymes involved in inflammation and oxidative stress—mechanisms implicated in several chronic diseases. The propyl substituents are believed to play a critical role in influencing these interactions by altering electron distribution within the molecule.

The pharmacokinetic profile of 2,9-dipropyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1, 4]diazepine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. In vitro studies have begun to elucidate its solubility, stability, and interaction with metabolic enzymes such as cytochrome P450. These insights are critical for predicting its bioavailability and designing appropriate dosing regimens.

One of the most promising applications of this compound lies in its potential as an anticonvulsant. Imidazodiazepines have long been recognized for their ability to enhance GABAergic neurotransmission, which is often disrupted in epilepsy. The unique structural features of CAS No. 2138436-99-2, particularly the propyl groups, may confer advantages over existing anticonvulsants by providing greater selectivity or reduced side effects. Preclinical trials are underway to evaluate its efficacy and safety profile in animal models.

Another emerging area involves exploring the potential of imidazodiazepines as neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by oxidative stress and neuroinflammation. Studies suggest that compounds like CAS No. 2138436-99-2 may mitigate these pathological processes by inhibiting key inflammatory pathways. The propyl substituents are thought to enhance interactions with target proteins involved in these pathways, thereby amplifying their therapeutic effects.

The synthetic versatility of imidazo[1 ,2-a][1 ,4]diazepines also allows for extensive structural diversification. By systematically modifying other positions within the core structure, researchers can generate libraries of analogs with tailored pharmacological properties. High-throughput screening (HTS) techniques combined with computational modeling have accelerated this process, enabling rapid identification of lead compounds.

In conclusion,CAS No. 2138436-99- 2, corresponding to 2 ,9-dipropyl- 5 H ,6 H ,7 H ,8 H ,9 H-imidazo[ 1 ,2- a] [ 1 ,4]diazepine, represents a structurally fascinating molecule with significant therapeutic potential. Its unique combination of electronic and steric features makes it an attractive scaffold for developing novel treatments against neurological disorders. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and advancing it towards clinical application. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.